Cas no 140-67-0 (Estragole)

• Product Name: Estragole
• CAS No: 140-67-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00008653
• CID: 36441
• PubChem ID: 8815
• Update Time: 2025-04-18

Estragole Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-4-methoxybenzene
• 4-Methoxyallylbenzene
• 1 -Methoxy-4-(2-propenyl) benzene
• 3-(4-Methoxyphenyl)-1-propene
• 4-Allylanisole
• Estragole
• 4-allyl
• 4-allyl-1-methoxybenzene
• Chavicol methyl ether,Estragole
• Esdragol
• Esdragole
• Esdragon
• Estragol
• FEMA 2411
• methyl chavicol
• Tarragon
• Terragon
• p-Allylphenyl methyl ether
• p-Methoxyallylbenzene
• Isoanethole
• NCI-C60946
• 1-Methoxy-4-(2-propenyl)benzene
• p-Allylanisole
• Chavicol methyl ether
• Anisole, p-allyl-
• 4-Allylmethoxybenzene
• Methylchavicol
• p-Allylmethoxybenzene
• Benzene, 1-methoxy-4-(2-propenyl)-
• Chavicyl methyl ether
• Chavicol, O-methyl-
• 3-(p-Methoxyphenyl)propene
• 1-methoxy-4-prop-2-enylbenzene
• Ether, p-allylphenyl methyl
• p-Allyl-Anisole
• Benzene, 1-methoxy, 4-prop-2-enyl
• Para-allylanisole (estragole)
• 1-Methoxy-4-(2-propen-1-yl)benzene
• Estragol (methylchavicol)
• 1-Methoxy-4-(2-propenyl)-Benzene
• BENZENE,1-ALLYL,4-METHOXY METHYLCHAVICOL
• Methyl chavicole
• MLSMR
• MLS001065575
• O-Methyl-Chavicol
• 1-Methoxy-4-(2-propenyl)benzene, 9CI
• Methyl-Chavicol
• 1-Methoxy-4-(2-propen-1-yl)-Benzene
• Methyl chavicole (estragole)
• SMR000112379
• Isoanthethole

• MDL： MFCD00008653
• Inchi： 1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3,5-8H,1,4H2,2H3
• InChI Key： ZFMSMUAANRJZFM-UHFFFAOYSA-N
• SMILES： COC1C=CC(CC=C)=CC=1
• BRN： 1099454

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2
• Molecular Weight: 148.20

Experimental Properties

• Color/Form: Oil
• Density: 0.965 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 215-216 °C(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.521(lit.)
• Solubility: 0.178g/l
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 9.23000
• LogP: 2.42370
• Odor: Odor reminiscent of anise with a corresponding sweet taste (differing from anethole)
• Refractive Index: Index of refraction: 1.5195 at 25 °C/D
• FEMA: 2411
• Merck: 3705
• Solubility: Soluble in ethanol and chloroform, insoluble in water
• Vapor Pressure: 0.165 mm Hg at 25 °C (est)

Estragole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-40-43-68
• Safety Instruction： S26-S36/37
• RTECS：BZ8225000
• Hazardous Material Identification：
• Toxicity：LD50 in rats, mice (mg/kg): 1820, 1250 orally (Jenner)
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD93497)
• Risk Phrases：R22
• Safety Term：S26-S36/37

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